Cas no 866050-85-3 (4-chloro-N-[4-[2-(1,3-dioxoisoindol-2-yl)ethyl]-1,3-thiazol-2-yl]butanamide)

• Product Name: 4-chloro-N-[4-[2-(1,3-dioxoisoindol-2-yl)ethyl]-1,3-thiazol-2-yl]butanamide
• CAS No: 866050-85-3
• MF: C₁₇H₁₆ClN₃O₃S
• MW: 377.845241546631
• CID: 6783235
• PubChem ID: 3810861
• Update Time: 2025-06-22

4-chloro-N-[4-[2-(1,3-dioxoisoindol-2-yl)ethyl]-1,3-thiazol-2-yl]butanamide Chemical and Physical Properties

Names and Identifiers

• 4-chloro-N-{4-[2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)ethyl]-1,3-thiazol-2-yl}butanamide
• 866050-85-3
• AKOS005099332
• 4-chloro-N-{4-[2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)ethyl]-1,3-thiazol-2-yl}butanamide
• 4-chloro-N-[4-[2-(1,3-dioxoisoindol-2-yl)ethyl]-1,3-thiazol-2-yl]butanamide
• 6X-0200

• Inchi： 1S/C17H16ClN3O3S/c18-8-3-6-14(22)20-17-19-11(10-25-17)7-9-21-15(23)12-4-1-2-5-13(12)16(21)24/h1-2,4-5,10H,3,6-9H2,(H,19,20,22)
• InChI Key： NUSLJBHONRUMOR-UHFFFAOYSA-N
• SMILES： ClCCCC(NC1=NC(=CS1)CCN1C(C2C=CC=CC=2C1=O)=O)=O

Computed Properties

• Exact Mass: 377.0600902g/mol
• Monoisotopic Mass: 377.0600902g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 509
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 108Ų

Additional information on 4-chloro-N-[4-[2-(1,3-dioxoisoindol-2-yl)ethyl]-1,3-thiazol-2-yl]butanamide

Professional Introduction to 4-chloro-N-[4-[2-(1,3-dioxoisoindol-2-yl)ethyl]-1,3-thiazol-2-yl]butanamide (CAS No. 866050-85-3)

4-chloro-N-[4-[2-(1,3-dioxoisoindol-2-yl)ethyl]-1,3-thiazol-2-yl]butanamide, with the CAS number 866050-85-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by the presence of a thiazole core, which is a heterocyclic structure consisting of sulfur and nitrogen atoms. The unique arrangement of these heteroatoms imparts distinct chemical properties and biological activities, making such derivatives valuable in drug discovery and development.

The structural complexity of 4-chloro-N-[4-[2-(1,3-dioxoisoindol-2-yl)ethyl]-1,3-thiazol-2-yl]butanamide arises from its multifaceted functional groups. The presence of a chloro substituent at the fourth position of the thiazole ring enhances its reactivity, enabling further functionalization through various synthetic pathways. Additionally, the incorporation of an 1,3-dioxoisoindole moiety at the second position of the ethyl chain introduces an electron-withdrawing effect, which can modulate the electronic properties of the molecule. This combination of features makes it a promising candidate for exploring novel pharmacological interactions.

In recent years, there has been a surge in research focused on thiazole derivatives due to their broad spectrum of biological activities. Thiazole-based compounds have been reported to exhibit antimicrobial, anti-inflammatory, antiviral, and anticancer properties. Among these derivatives, those featuring an amide linkage have shown particular promise in modulating enzyme activity and receptor binding. The amide group in 4-chloro-N-[4-[2-(1,3-dioxoisoindol-2-yl)ethyl]-1,3-thiazol-2-yl]butanamide serves as a critical pharmacophore, facilitating interactions with biological targets such as proteases and kinases.

The synthesis of this compound involves a series of well-established organic reactions that highlight the versatility of modern synthetic methodologies. The construction of the thiazole ring typically employs cyclocondensation reactions between appropriate precursors, while the introduction of the chloro group can be achieved through electrophilic aromatic substitution or direct chlorination techniques. The subsequent functionalization at the ethyl chain requires careful selection of reagents to ensure regioselectivity and high yields. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been utilized to introduce the 1,3-dioxoisoindole moiety with high precision.

The biological evaluation of 4-chloro-N-[4-[2-(1,3-dioxoisoindol-2-yl)ethyl]-1,3-thiazol-2-yl]butanamide has revealed intriguing pharmacological profiles. Initial in vitro studies have demonstrated its potential as an inhibitor of certain proteases involved in inflammatory pathways. The interaction between this compound and its target enzymes appears to be mediated by the combined effects of the thiazole ring and the amide group, which can stabilize enzyme-substrate complexes through hydrogen bonding and hydrophobic interactions. Furthermore, preliminary cell-based assays suggest that it may exhibit cytotoxic effects against specific cancer cell lines.

The role of computational chemistry in optimizing the structure-function relationships of this compound cannot be overstated. Molecular modeling techniques have been employed to predict binding affinities and identify key residues involved in protein-ligand interactions. These insights have guided medicinal chemists in designing analogs with enhanced potency and selectivity. Additionally, virtual screening approaches have been used to explore potential drug-like properties such as solubility and metabolic stability.

The development of novel synthetic routes for large-scale production is another critical aspect being addressed in ongoing research. Efficient synthetic strategies not only reduce costs but also improve scalability for industrial applications. Continuous flow chemistry has emerged as a powerful tool for synthesizing complex molecules like 4-chloro-N-[4-[2-(1,3-dioxoisoindol-2-yl)ethyl]-1,3-thiazol-2-yl]butanamide, offering advantages such as improved reaction control and reduced solvent usage. Such innovations are essential for ensuring a sustainable supply chain for pharmaceutical intermediates.

The future prospects for this compound are promising, with several research groups exploring its potential in therapeutic applications. Preclinical studies are being designed to evaluate its efficacy and safety profiles in animal models before moving into human trials. Collaborations between academic institutions and pharmaceutical companies are likely to accelerate these efforts by leveraging complementary expertise in drug discovery and development.

In conclusion, 4-chloro-N-[4-[2-(1,3-dioxoisoindol-2-yl)ethyl]-1,3-thiazol-2-yl]butanamide (CAS No. 866050-85-3) represents a significant advancement in medicinal chemistry due to its complex structure and multifaceted biological activities. Its synthesis showcases modern organic methodologies while its pharmacological potential underscores its importance as a lead compound for further development. As research continues to uncover new therapeutic applications for thiazole derivatives like this one, it is poised to play an increasingly important role in addressing unmet medical needs.